N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)isoxazole-5-carboxamide

• IUPAC Name: N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C11H6ClN3O2S2/c12-9-2-1-8(19-9)6-5-18-11(14-6)15-10(16)7-3-4-13-17-7/h1-5H,(H,14,15,16)
• InChI Key: GTTNRUSUSAXQQM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)C2=CSC(=N2)NC(=O)C3=CC=NO3
• Molecular Formula: C11H6ClN3O2S2
• Molecular Weight: 311.8 g/mol

Description

“N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)isoxazole-5-carboxamide” is a derivative of thiazole. Thiazole derivatives have been studied for their potential in treating conditions such as inflammation and analgesia.

Synthesis Analysis

The synthesis of thiazole derivatives involves a multi-step synthetic approach. The process begins with the condensation of 2-bromo-1-(4-chlorothiophen-2-yl)ethan-1-one with thiourea to produce 4-(4-chlorothiophen-2-yl)thiazol-2-amine. This compound is then brominated and treated with amines to obtain the final product.

Molecular Structure Analysis

The molecular structure of “N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)isoxazole-5-carboxamide” can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule. Infrared (IR) spectroscopy can give insights into the functional groups present in the molecule.

Chemical Reactions Analysis

The chemical reactions involving “N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)isoxazole-5-carboxamide” can be studied using various enzyme assays. For example, COX-1, COX-2, and 5-LOX enzyme assays can be used to examine the in vitro anti-inflammatory potentials of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)isoxazole-5-carboxamide” can be determined using various techniques. For example, NMR can provide information about the chemical environment of the atoms in the molecule. IR spectroscopy can provide information about the functional groups present.

Scientific Research Applications

Anti-Inflammatory Properties

• .

Anticancer Evaluation (In Vitro)

• Research Findings : Although specific studies on this compound are limited, related thiazole derivatives have been evaluated for their cytotoxicity. .

Antitumor and Cytotoxic Activity

• Research Findings : A series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides demonstrated cytotoxicity activity against human tumor cell lines. .

Mechanism of Action

Target of Action

The compound, also known as N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-1,2-oxazole-5-carboxamide, is a derivative of thiazole . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds, such as antimicrobial, antifungal, and antitumor or cytotoxic drug molecules . .

Mode of Action

Thiazole derivatives are known to exhibit their antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species . In the context of antitumor activity, one study suggested that a thiazole derivative could inhibit the growth of HeLa cells by stopping the division when the cells completed a division cycle before another DNA synthesis phase started .

Biochemical Pathways

Thiazole derivatives are known to impact various biochemical pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The biological activity of thiazole derivatives can be influenced by various factors, including the presence of other compounds, the ph of the environment, temperature, and more .

Safety and Hazards

As with any chemical compound, “N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)isoxazole-5-carboxamide” should be handled with care. Appropriate protective measures should be taken, including wearing chemical protective gloves and goggles. It’s also important to follow relevant safety guidelines and regulations for handling and disposal.

Future Directions

The future research directions for “N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)isoxazole-5-carboxamide” could involve further exploration of its potential as an anti-inflammatory drug. More in-depth studies could be conducted to better understand its mechanism of action and to optimize its synthesis process.